Cas no 2229326-30-9 (tert-butyl 2-(1-ethyl-1H-imidazol-2-yl)piperazine-1-carboxylate)

• Product Name: tert-butyl 2-(1-ethyl-1H-imidazol-2-yl)piperazine-1-carboxylate
• CAS No: 2229326-30-9
• MF: C₁₄H₂₄N₄O₂
• MW: 280.365962982178
• CID: 6241778
• PubChem ID: 165680125
• Update Time: 2025-10-29

tert-butyl 2-(1-ethyl-1H-imidazol-2-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(1-ethyl-1H-imidazol-2-yl)piperazine-1-carboxylate
• 2229326-30-9
• EN300-1883590

• Inchi： 1S/C14H24N4O2/c1-5-17-8-7-16-12(17)11-10-15-6-9-18(11)13(19)20-14(2,3)4/h7-8,11,15H,5-6,9-10H2,1-4H3
• InChI Key： UOPHCBXCHQKGFT-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNCC1C1=NC=CN1CC)=O

Computed Properties

• Exact Mass: 280.18992602g/mol
• Monoisotopic Mass: 280.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 59.4Ų

Additional information on tert-butyl 2-(1-ethyl-1H-imidazol-2-yl)piperazine-1-carboxylate

Introduction to tert-butyl 2-(1-ethyl-1H-imidazol-2-yl)piperazine-1-carboxylate (CAS No. 2229326-30-9)

Tert-butyl 2-(1-ethyl-1H-imidazol-2-yl)piperazine-1-carboxylate (CAS No. 2229326-30-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this article, we will delve into the chemical structure, synthesis methods, pharmacological properties, and recent research advancements associated with this compound.

The molecular formula of tert-butyl 2-(1-ethyl-1H-imidazol-2-yl)piperazine-1-carboxylate is C₁₆H₂₇N₅O₂, and its molecular weight is approximately 305.41 g/mol. The compound features a piperazine ring substituted with a tert-butyl group at the 1-position and a 1-ethyl-1H-imidazol-2-yl group at the 2-position. The tert-butyl group provides steric hindrance and enhances the stability of the molecule, while the imidazole moiety imparts unique biological activity.

The synthesis of tert-butyl 2-(1-ethyl-1H-imidazol-2-yl)piperazine-1-carboxylate typically involves multi-step reactions, starting from readily available starting materials. One common synthetic route involves the reaction of tert-butyl piperazine-1-carboxylate with 1-bromoethyl imidazole in the presence of a suitable base such as potassium carbonate or cesium carbonate. This reaction proceeds via nucleophilic substitution, leading to the formation of the desired product. Recent advancements in synthetic methodologies have focused on improving the efficiency and yield of this process, often employing catalysts or microwave-assisted synthesis to enhance reaction conditions.

In terms of pharmacological properties, tert-butyl 2-(1-ethyl-1H-imidazol-2-yl)piperazine-1-carboxylate has shown promising activity in various biological assays. Studies have demonstrated its potential as a modulator of neurotransmitter systems, particularly in relation to serotonin and dopamine receptors. These receptors play crucial roles in mood regulation, cognitive function, and neurodegenerative diseases. The compound's ability to interact with these receptors makes it a valuable candidate for further investigation in drug discovery programs targeting psychiatric and neurological disorders.

Recent research has also explored the potential of tert-butyl 2-(1-ethyl-1H-imidazol-2-yl)piperazine-1-carboxylate in cancer therapy. Preliminary studies suggest that it may exhibit antiproliferative effects on certain cancer cell lines, potentially through mechanisms involving cell cycle arrest or induction of apoptosis. While these findings are preliminary, they highlight the compound's versatility and potential for broader therapeutic applications.

The safety profile of tert-butyl 2-(1-ethyl-1H-imidazol-2-yl)piperazine-1-carboxylate is an important consideration in its development as a pharmaceutical agent. Preclinical studies have generally shown favorable results, with low toxicity and good tolerability in animal models. However, further investigations are necessary to fully understand its pharmacokinetics and potential side effects in humans.

In conclusion, tert-butyl 2-(1-ethyl-1H-imidazol-2-yl)piperazine-1-carboxylate (CAS No. 2229326-30-9) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its use in various medical fields. As advancements in synthetic methods and biological assays continue to evolve, this compound is poised to play a significant role in future drug development efforts.